193611-67-5

SB 216641 hydrochloride

In Stock

• CAS RN:
• 193611-67-5

• Formula:
• C28H31ClN4O4

• InChI:
• InChI=1S/C28H30N4O4.ClH/c1-18-16-22(27-29-19(2)36-31-27)10-12-24(18)20-6-8-21(9-7-20)28(33)30-23-11-13-25(34-5)26(17-23)35-15-14-32(3)4;/h6-13,16-17H,14-15H2,1-5H3,(H,30,33);1H

• InChIKey:
• JPBMDMNORXKGHZ-UHFFFAOYSA-N

• Selective h5-HT1B receptor antagonist. 25-fold selectivity over h5-HT1D. Little or no affinity for a range of other receptor subtypes.
  SB-216641 is an antagonist of the serotonin (5-HT) receptor subtype 5-HT1B. It binds to 5-HT1B receptors (Ki = 1 nM) and is selective for 5-HT1B over 5-HT1A, 5-HT1D, 5-HT1E, and 5-HT1F receptors in radioligand binding assays (Kis = 500, 25, >1,000, and >1,000 nM, respectively). SB-216641 (1-1,000 nM) reduces 5-HT-induced inhibition of forskolin-induced cAMP production in CHO cells expressing human 5-HT1B receptors.
  A selective h5-HT1B antagonist with approximately 25-fold selectivity over h5-HT1D and little or no affinity for a range of other receptor types.
  

SB 216641 hydrochloride

• CAS RN:
• 170230-39-4; 193611-67-5

• Formula:
• C28H31ClN4O4

• InChI:
• InChI=1S/C28H30N4O4.ClH/c1-18-16-22(27-29-19(2)36-31-27)10-12-24(18)20-6-8-21(9-7-20)28(33)30-23-11-13-25(34-5)26(17-23)35-15-14-32(3)4;/h6-13,16-17H,14-15H2,1-5H3,(H,30,33);1H

• InChIKey:
• JPBMDMNORXKGHZ-UHFFFAOYSA-N

• SB 216641 hydrochloride is a useful research compound. Its molecular formula is C28H31ClN4O4 and its molecular weight is 523.03. The purity is usually 95%.